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Compound of Interest

Compound Name: 2,2,4-Trimethylhexane

Cat. No.: B107784 Get Quote

Essential Safety and Handling Guide for 2,2,4-
Trimethylhexane
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 2,2,4-Trimethylhexane in a laboratory setting. Adherence to

these guidelines is crucial for ensuring personal safety and minimizing environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)
2,2,4-Trimethylhexane is a highly flammable liquid and vapor.[1] It may be fatal if swallowed

and enters the airways.[2] Contact can cause skin and eye irritation, and inhalation of vapors

may lead to drowsiness or dizziness.[3] Therefore, stringent adherence to PPE protocols is

mandatory.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type Required PPE
Specifications and
Remarks

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles. A face shield should

be worn when there is a risk of

splashing.

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.

Skin Protection
Chemical-resistant gloves

(e.g., Nitrile rubber, Neoprene).

Inspect gloves for any signs of

degradation or punctures

before use. Change gloves

frequently.

Body Protection
Flame-retardant lab coat or

chemical-resistant apron.

Clothing should be made of a

material that does not

accumulate static charge.

Respiratory Protection

Use in a well-ventilated area,

preferably in a chemical fume

hood. If ventilation is

inadequate or for spill

response, use a NIOSH-

approved respirator with an

organic vapor cartridge.

For higher concentrations, a

self-contained breathing

apparatus (SCBA) may be

necessary.[3]

Physical and Chemical Properties
Understanding the physical and chemical properties of 2,2,4-Trimethylhexane is essential for

its safe handling and storage.

Table 2: Physical and Chemical Properties of 2,2,4-Trimethylhexane
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Property Value

CAS Number 16747-26-5[1][4]

Molecular Formula C9H20[1]

Molecular Weight 128.26 g/mol [1]

Appearance Colorless liquid[5]

Boiling Point 125-127 °C[4][5]

Melting Point -120.15 °C[5]

Flash Point 13 °C (closed cup)[5]

Density 0.716 g/mL at 20 °C[5]

Vapor Pressure 15.9 mmHg

Solubility Insoluble in water.

Toxicological Data and Exposure Limits
Specific quantitative toxicological data (LD50, LC50) for 2,2,4-Trimethylhexane is not readily

available. However, it is classified as a neurotoxin and may cause irritation. The primary health

risk is aspiration into the lungs if swallowed, which can be fatal.[2]

Table 3: Occupational Exposure Limits (OELs) for Nonane Isomers

Since specific OELs for 2,2,4-Trimethylhexane are not established, the limits for "Nonane, all

isomers" should be used as a conservative guideline.

Organization Limit Value

ACGIH TLV-TWA (8-hour) 200 ppm[3][6]

NIOSH REL-TWA (10-hour) 200 ppm[3]

Cal/OSHA PEL-TWA (8-hour) 200 ppm

It is crucial to maintain workplace exposures below these recommended limits.
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Operational Plan: Step-by-Step Handling
Procedures

Verify Chemical Identity: Confirm the container is correctly labeled as 2,2,4-
Trimethylhexane.

Review Safety Data Sheet (SDS): Always consult the most recent SDS before use.

Ensure Proper Ventilation: Work must be conducted in a certified chemical fume hood.

Assemble PPE: Don all required personal protective equipment as detailed in Table 1.

Locate Safety Equipment: Ensure easy access to an eyewash station, safety shower, and

fire extinguisher.

Grounding and Bonding: To prevent static discharge, ground and bond all containers and

transfer equipment.

Dispensing: Use only non-sparking tools and equipment. Dispense the smallest quantity

required for the experiment.

Avoid Inhalation: Keep the container sealed when not in use. Handle in a manner that

minimizes the generation of vapors.

Prevent Contact: Avoid direct contact with skin and eyes. If contact occurs, follow the first aid

measures outlined in Table 4.

Storage: Store in a tightly closed, properly labeled container in a cool, dry, and well-

ventilated area away from heat, sparks, and open flames.

Emergency and First Aid Procedures
Table 4: First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[5]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation persists.[5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.[5]

In case of a spill, evacuate the area, control ignition sources, and ventilate the space. For small

spills, absorb the liquid with an inert material (e.g., sand, vermiculite) and place it in a sealed

container for disposal. For large spills, contact your institution's environmental health and

safety department immediately.

Disposal Plan
Proper disposal of 2,2,4-Trimethylhexane is critical to prevent environmental contamination

and ensure regulatory compliance.

Designated Waste Container: Collect all 2,2,4-Trimethylhexane waste in a dedicated,

clearly labeled, and chemically compatible container.

Segregation: Do not mix with other waste streams unless explicitly permitted by your

institution's waste management guidelines.

Container Sealing: Keep the waste container tightly sealed when not in use.
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Labeling: Ensure the waste container is labeled with "Hazardous Waste," the full chemical

name ("2,2,4-Trimethylhexane"), and the associated hazards (e.g., "Flammable Liquid").

Storage of Waste: Store the sealed waste container in a designated satellite accumulation

area that is cool, dry, and well-ventilated, away from ignition sources.

Arrange for Pickup: Contact your institution's licensed hazardous waste disposal service for

pickup and disposal.

Documentation: Maintain a record of the waste generated and its disposal.

Empty Containers: Triple-rinse empty containers with a suitable solvent. The rinsate should

be collected and disposed of as hazardous waste. Puncture the container to prevent reuse

before discarding it in the appropriate solid waste stream.

Workflow for Safe Handling and Disposal
The following diagram illustrates the logical workflow for the safe management of 2,2,4-
Trimethylhexane in a laboratory setting.
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Caption: Workflow for the safe handling and disposal of 2,2,4-Trimethylhexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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